Cas no 2418691-70-8 (tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate)

Tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate is a specialized organic compound featuring a fluorosulfonyl group and an ethynyl moiety, making it a versatile intermediate in synthetic chemistry. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the fluorosulfonyl functionality offers reactivity for further derivatization, such as nucleophilic substitutions or cross-coupling reactions. The ethynyl group provides opportunities for click chemistry applications, including cycloadditions. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its structural features enable controlled modifications, facilitating the synthesis of complex molecules with tailored properties.
tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate structure
2418691-70-8 structure
Product Name:tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate
CAS No:2418691-70-8
MF:C19H25FN2O4S
MW:396.476207494736
CID:5679328
PubChem ID:165772151
Update Time:2025-06-14

tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-{[3-ethynyl-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate
    • EN300-26628619
    • 2418691-70-8
    • tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate
    • Inchi: 1S/C19H25FN2O4S/c1-6-16-11-15(12-17(14(16)2)27(20,24)25)13-21-7-9-22(10-8-21)18(23)26-19(3,4)5/h1,11-12H,7-10,13H2,2-5H3
    • InChI Key: GQTXRIBLUZOLEB-UHFFFAOYSA-N
    • SMILES: S(C1=C(C)C(C#C)=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

  • Exact Mass: 396.15190662g/mol
  • Monoisotopic Mass: 396.15190662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.3Ų

tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26628619-1g
tert-butyl 4-{[3-ethynyl-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate
2418691-70-8
1g
$0.0 2023-09-12
Enamine
EN300-26628619-1.0g
tert-butyl 4-{[3-ethynyl-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate
2418691-70-8 95.0%
1.0g
$0.0 2025-03-20

Additional information on tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate (CAS No. 2418691-70-8)

The compound tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate (CAS No. 2418691-70-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of functional groups, including a fluorosulfonyl moiety, an ethynyl group, and a piperazine core protected by a tert-butyl carboxylate. These structural attributes make it a valuable intermediate for the synthesis of complex bioactive molecules, particularly in the development of targeted therapies.

In recent years, the demand for fluorosulfonyl-containing compounds has surged due to their versatility in click chemistry and bioconjugation applications. Researchers are increasingly exploring the potential of CAS No. 2418691-70-8 in the design of PROTACs (Proteolysis Targeting Chimeras) and other small-molecule degraders, which are among the most discussed topics in drug discovery. The ethynyl group in this compound enables efficient Sonogashira coupling reactions, a critical step in the modular assembly of drug-like molecules.

The piperazine-1-carboxylate scaffold is another highlight of this compound, as it is a privileged structure in medicinal chemistry. Piperazine derivatives are known for their ability to modulate GPCRs (G-protein-coupled receptors) and other CNS targets, making tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate a promising candidate for neuropharmacological applications. Its tert-butyl protecting group further enhances its stability, ensuring reliable performance in multi-step synthetic routes.

From an industrial perspective, the scalability of CAS No. 2418691-70-8 is a key consideration. The compound's synthetic accessibility and compatibility with flow chemistry techniques align with the growing trend toward green chemistry and sustainable manufacturing. This is particularly relevant given the increasing regulatory emphasis on environmentally friendly processes in the pharmaceutical sector.

In summary, tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate represents a cutting-edge tool for researchers exploring next-generation therapeutics. Its multifaceted reactivity and structural features position it at the intersection of drug discovery, chemical biology, and materials science, making it a compound of enduring interest in the scientific community.

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